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Compound of Interest

Compound Name: 4-Methylbenzylidene camphor-d4

Cat. No.: B580917 Get Quote

An In-depth Technical Guide to 4-Methylbenzylidene Camphor-d4

Introduction
4-Methylbenzylidene camphor-d4 (4-MBC-d4) is the deuterated form of 4-Methylbenzylidene

camphor (4-MBC), an organic camphor derivative.[1] 4-MBC is known for its use as a chemical

sunscreen agent in the cosmetics industry, specifically for its ability to absorb UVB radiation

(290-320 nm) with a peak absorbance at approximately 301 nm.[2][3] Due to its potential as an

endocrine disruptor, the safety of 4-MBC has been scrutinized, leading to regulatory restrictions

in several regions.[4][5] The deuterated analogue, 4-MBC-d4, serves as a crucial internal

standard for the quantitative analysis of 4-MBC in various matrices, leveraging the stable

isotopic label for precise detection in mass spectrometry-based methods.[1][6] This guide

provides a comprehensive overview of the chemical properties, structure, and relevant

biological pathways associated with 4-Methylbenzylidene camphor.

Chemical Properties and Structure
4-MBC-d4 is a white solid at room temperature.[7] The key physical and chemical properties of

both the deuterated and non-deuterated forms are summarized below for comparison.
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Property
4-Methylbenzylidene
camphor-d4

4-Methylbenzylidene
camphor

Molecular Formula C₁₈H₁₈D₄O[7] C₁₈H₂₂O[2]

Molecular Weight 258.39 g/mol [7] 254.37 g/mol [4]

CAS Number 1219806-41-3[7] 36861-47-9 / 38102-62-4[3][8]

Appearance White Solid[7]
White to off-white crystalline

powder[2][8]

Melting Point Not available 66-68 °C[2]

Boiling Point Not available 198-200 °C[2]

Solubility
Soluble in DMSO (requires

sonication)[1]

Oil-soluble, Insoluble in

water[2][4][8]

UV Absorption Max (λmax) Not available ~301 nm[3]

Chemical Structure
4-Methylbenzylidene camphor is a derivative of camphor, a bicyclic monoterpene. The structure

consists of a camphor core bonded to a 4-methylbenzylidene group. The deuterated version, 4-

MBC-d4, has four deuterium atoms replacing hydrogen atoms on the phenyl ring of the

methylbenzylidene moiety.[7]

The IUPAC name for the parent compound is (1R,3Z,4S)-1,7,7-trimethyl-3-[(4-

methylphenyl)methylidene]bicyclo[2.2.1]heptan-2-one.[8][9] The molecule contains chiral

centers and can exist as different stereoisomers.[10] Commercial 4-MBC is typically a racemic

mixture of (E)-isomers.[10]

Synonyms for 4-Methylbenzylidene camphor-d4 include:

Enzacamene-d4[7]

(±)-3-(4-Methylbenzylidene-d4)camphor[7]

3-(4'-Methyl)benzylidene-bornan-2-one-D4 (phenyl-D4)[7]
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1,7,7-Trimethyl-3-[(4-methylphenyl-2,3,5,6-d4)methylene]bicyclo[2.2.1]heptan-2-one[7]

Experimental Protocols & Synthesis
Synthesis of 4-Methylbenzylidene Camphor
The synthesis of the non-deuterated 4-MBC is achieved through a condensation reaction

between camphor and 4-methylbenzaldehyde.[8] This reaction is typically catalyzed by an acid

or a base.[8] The resulting product requires further purification steps to remove by-products

and isolate the desired compound.[8] For the synthesis of specific enantiomers, (+)- and (-)-

camphor can be used as starting materials.[10]

Analytical Methodology
4-MBC-d4 is primarily used as an internal standard in analytical chemistry. A common

experimental workflow for the detection and quantification of 4-MBC in environmental or

biological samples is outlined below.
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Sample Preparation

Instrumental Analysis

Data Analysis

Environmental or Biological Sample
(e.g., Water, Tissue)

Spike with 4-MBC-d4
(Internal Standard)

Solid-Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE)

Evaporation & Reconstitution

Gas Chromatography-Mass Spectrometry (GC-MS)

Inject

Chromatographic Separation
(Chiral column if needed)

Mass Spectrometry Detection
(Selected Ion Monitoring)

Quantification using
Ratio of 4-MBC to 4-MBC-d4

Generate Data

Final Concentration
of 4-MBC

Click to download full resolution via product page

Workflow for Quantification of 4-MBC using 4-MBC-d4.
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Biological Activity & Signaling Pathways
While 4-MBC-d4 is used for analytical purposes, the biological activity of its non-deuterated

counterpart, 4-MBC, is of significant interest to researchers due to its role as an endocrine

disruptor. Studies have shown that 4-MBC affects both the estrogen and thyroid signaling

pathways and can activate other intracellular cascades.[4][11]

Estrogenic Effects
4-MBC has been shown to exhibit estrogen-like activity. It can bind to and activate both

estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ), with a preference for ERβ.[4]

This interaction can lead to the proliferation of estrogen-sensitive cells, such as MCF-7 breast

cancer cells, and alter the expression of estrogen-responsive genes.[4]

4-MBC Estrogen Receptors
(ERα / ERβ)

Binds & Activates Estrogen Response
Element (ERE)

Binds to DNA Target Gene
Transcription

Estrogenic Cellular
Responses

(e.g., Proliferation)

Click to download full resolution via product page

Estrogenic Signaling Pathway of 4-MBC.

Thyroid Disruption
Research indicates that 4-MBC disrupts thyroid function. In animal studies, exposure to 4-MBC

led to decreased levels of the thyroid hormone thyroxine (T4) and increased levels of thyroid-

stimulating hormone (TSH).[4] This hormonal imbalance is characteristic of primary

hypothyroidism and can lead to changes in thyroid gland weight and the expression of genes

involved in thyroid function.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/Enzacamene
https://www.medchemexpress.com/4-Methylbenzylidene-camphor.html
https://en.wikipedia.org/wiki/Enzacamene
https://en.wikipedia.org/wiki/Enzacamene
https://www.benchchem.com/product/b580917?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Enzacamene
https://en.wikipedia.org/wiki/Enzacamene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-MBC

Thyroxine (T4)
Production

Inhibits

Thyroid Gland

Pituitary Gland

Negative Feedback
(Reduced)

Hypothyroid State

TSH Production

Stimulates

Stimulates

Click to download full resolution via product page

Thyroid Disruption Pathway by 4-MBC.

Intracellular Signaling
In addition to its endocrine effects, 4-MBC has been found to activate intracellular signaling

pathways such as the PI3K/AKT and ERK1/2 pathways in human trophoblast cells.[11]

Activation of these pathways can influence cell proliferation, apoptosis, and invasion,

suggesting that 4-MBC may impact placental formation during early pregnancy.[11] The

compound has also been shown to induce apoptosis and elevate intracellular reactive oxygen

species (ROS).[11]

Conclusion
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4-Methylbenzylidene camphor-d4 is an indispensable tool for the accurate quantification of

its non-deuterated analogue, 4-MBC, a widely studied UV filter. While the primary application of

the deuterated form is in analytical chemistry, an understanding of the chemical properties and

biological activities of the parent compound is critical for researchers in toxicology,

environmental science, and drug development. The endocrine-disrupting properties of 4-MBC,

particularly its effects on estrogen and thyroid signaling, underscore the importance of precise

analytical methods to monitor its presence and assess its potential impact on human and

environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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